Cas no 401909-16-8 (N-(4-Cyano-2-fluorophenyl)methanesulfonamide)

• Product Name: N-(4-Cyano-2-fluorophenyl)methanesulfonamide
• CAS No: 401909-16-8
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• CID: 1029115
• PubChem ID: 15981202
• Update Time: 2025-10-23

N-(4-Cyano-2-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyano-2-fluorophenyl)methanesulfonamide
• N-(4-Cyano-2-fluorophenyl)methanesulfomide
• 4-cyano-2-fluoromethanesulfonylaminobenzene
• Methanesulfonamide,N-(4-cyano-2-fluorophenyl)
• N-(2-fluoro-4-cyanophenyl) methanesulfonamide
• N-(4-cyano-2-fluoro-phenyl)-methanesulfonamide
• N-(4-CYANO-2-FLUOROPHENYL)-METHANESULFONAMIDE
• AKOS017560270
• DB-014848
• N-(4-cyano-2-fluoro-phenyl)-methane sulphonamide
• BS-28401
• 4-cyano-2-fluoro-1-methanesulfonylaminobenzene
• DTXSID60580590
• BRA90916
• KULWFZPVQBHQEN-UHFFFAOYSA-N
• CS-0263762
• A849642
• 401909-16-8
• SB77357
• SCHEMBL2005491
• N-(4-cyano-2-fluorophenyl)methanesulfona-mide

• Inchi： 1S/C8H7FN2O2S/c1-14(12,13)11-8-3-2-6(5-10)4-7(8)9/h2-4,11H,1H3
• InChI Key： KULWFZPVQBHQEN-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C#N)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 214.02100
• Monoisotopic Mass: 214.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34000
• LogP: 2.22268

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Cyano-2-fluorophenyl)methanesulfonamide

Recent Advances in the Study of N-(4-Cyano-2-fluorophenyl)methanesulfonamide (CAS: 401909-16-8)

N-(4-Cyano-2-fluorophenyl)methanesulfonamide (CAS: 401909-16-8) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of enzyme inhibition and drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

The synthesis of N-(4-Cyano-2-fluorophenyl)methanesulfonamide has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a purity of over 98%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's structural analogs have been explored to enhance its bioavailability and target specificity.

Pharmacological investigations have revealed that N-(4-Cyano-2-fluorophenyl)methanesulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12 nM for CA IX inhibition, suggesting its potential as an anticancer agent. Further in vitro and in vivo studies are underway to evaluate its efficacy in combination therapies with existing chemotherapeutic drugs.

In addition to its anticancer properties, recent research has explored the compound's role in treating neurological disorders. A 2023 preprint on bioRxiv highlighted its ability to modulate gamma-aminobutyric acid (GABA) receptors, indicating potential applications in epilepsy and anxiety disorders. However, these findings are preliminary and require validation through rigorous clinical trials.

The safety profile of N-(4-Cyano-2-fluorophenyl)methanesulfonamide has also been a focus of recent studies. Toxicological assessments in rodent models, published in Toxicology Reports in 2023, showed no significant adverse effects at therapeutic doses. However, long-term toxicity studies are still needed to ensure its suitability for human use. Regulatory considerations, including patent status and intellectual property, are also being evaluated to facilitate its transition from bench to bedside.

In conclusion, N-(4-Cyano-2-fluorophenyl)methanesulfonamide represents a promising candidate for multiple therapeutic applications, from oncology to neurology. Ongoing research is expected to further elucidate its mechanisms and optimize its clinical potential. Collaborative efforts between academia and industry will be essential to accelerate its development and commercialization.